Cas no 35261-05-3 (5-Amino-3-tert-butyl-1,2-oxazole-4-carbonitrile)

• Product Name: 5-Amino-3-tert-butyl-1,2-oxazole-4-carbonitrile
• CAS No: 35261-05-3
• MF: C₈H₁₁N₃O
• MW: 165.192441225052
• MDL: MFCD18820448
• CID: 295517
• PubChem ID: 45099303
• Update Time: 2025-04-19

5-Amino-3-tert-butyl-1,2-oxazole-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 4-Isoxazolecarbonitrile,5-amino-3-(1,1-dimethylethyl)-
• 4-Isoxazolecarbonitrile,5-amino-3-(1,1-dimethylethyl)-(9CI)
• 5-Amino-3-tert-butyl-1,2-oxazole-4-carbonitrile
• MFCD18820448
• W10801
• AS-70825
• AKOS022060311
• EN300-7505497
• CS-0038377
• 5-Amino-3-(tert-butyl)isoxazole-4-carbonitrile
• 35261-05-3
• 4-ISOXAZOLECARBONITRILE, 5-AMINO-3-(1,1-DIMETHYLETHYL)-
• DB-272591

• MDL： MFCD18820448
• Inchi： 1S/C8H11N3O/c1-8(2,3)6-5(4-9)7(10)12-11-6/h10H2,1-3H3
• InChI Key： CLZSVOLRNQDKDP-UHFFFAOYSA-N
• SMILES： O1C(=C(C#N)C(C(C)(C)C)=N1)N

Computed Properties

• Exact Mass: 165.09033
• Monoisotopic Mass: 165.090211983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 75.8Ų

Experimental Properties

• PSA: 75.84

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Isoxazoles